Cas no 868219-14-1 (2-{(2,4-dichlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2,4-dichlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868219-14-1
• MF: C₁₆H₁₃Cl₂N₃O₄S₂
• MW: 446.328119039536
• CID: 5762869
• PubChem ID: 2148853
• Update Time: 2025-07-16

2-{(2,4-dichlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• F1804-0309
• 2-[(2,4-dichlorophenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole
• 2-{[(2,4-dichlorophenyl)methyl]sulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• 868219-14-1
• AKOS024609821
• 2-((2,4-dichlorobenzyl)thio)-1-((4-nitrophenyl)sulfonyl)-4,5-dihydro-1H-imidazole
• 2-{(2,4-dichlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C16H13Cl2N3O4S2/c17-12-2-1-11(15(18)9-12)10-26-16-19-7-8-20(16)27(24,25)14-5-3-13(4-6-14)21(22)23/h1-6,9H,7-8,10H2
• InChI Key： RBEKRZSIOINBTM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1=NCCN1S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)Cl

Computed Properties

• Exact Mass: 444.9724536g/mol
• Monoisotopic Mass: 444.9724536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 129Ų

Additional information on 2-{(2,4-dichlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

Introduction to Compound with CAS No. 868219-14-1 and Its Applications in Chemical Biology

Today, the field of chemical biology has witnessed significant advancements due to the discovery and characterization of novel compounds. One such compound, identified by its CAS number 868219-14-1, has garnered attention for its unique structural and functional properties. The compound is formally known as 2-{(2,4-dichlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole, a molecule that exhibits promising characteristics for various biological and pharmaceutical applications.

The structural framework of this compound is highly intriguing, featuring a complex arrangement of functional groups that contribute to its distinct chemical behavior. The presence of a 2,4-dichlorophenyl moiety and a methylsulfanyl group at the 2-position of the imidazole ring suggests potential interactions with biological targets. Additionally, the incorporation of a 4-nitrobenzenesulfonyl group at the 1-position introduces electrophilic properties, making it a versatile scaffold for further derivatization and functionalization.

In recent years, there has been a growing interest in imidazole derivatives due to their wide range of biological activities. Imidazole-based compounds have been reported to exhibit antimicrobial, antiviral, and anti-inflammatory properties, making them valuable candidates for drug development. The specific derivative mentioned here, with its dual functionality from the nitrobenzenesulfonyl and methylsulfanyl groups, may offer unique advantages in modulating biological pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies has been crucial in constructing the desired molecular architecture. These synthetic methodologies not only highlight the sophistication of modern organic chemistry but also underscore the importance of innovative approaches in developing novel bioactive molecules.

Recent studies have demonstrated the potential of this compound as an inhibitor of specific enzymes involved in cancer progression. The nitrobenzenesulfonyl group, known for its ability to interact with hydrophobic pockets in enzymes, may serve as a key pharmacophore for binding to target proteins. Preliminary computational studies have suggested that this compound can effectively disrupt the active sites of enzymes such as kinases and phosphodiesterases, which are implicated in tumor growth and survival.

The impact of this compound on cellular processes has been further explored through in vitro assays. Researchers have observed notable effects on cell proliferation and apoptosis in cancer cell lines when treated with this molecule. These findings are particularly promising as they indicate the potential for developing new therapeutic strategies against various forms of cancer. Additionally, the compound's ability to induce apoptosis without significant toxicity toward normal cells suggests its promise as an alternative or complementary treatment option.

Beyond its applications in oncology, this compound has shown promise in other therapeutic areas as well. For instance, its structural features may allow it to interact with receptors or ion channels involved in neurological disorders. The ability of imidazole derivatives to cross the blood-brain barrier makes them particularly attractive for treating conditions such as Alzheimer's disease and Parkinson's disease. Further research is warranted to explore these possibilities and to optimize the compound's pharmacokinetic properties.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, pharmacology, and medicine. The case of CAS no. 868219-14-1 exemplifies this collaborative effort. By combining synthetic chemistry expertise with biological evaluation techniques, researchers can identify promising lead compounds that can be further refined into effective therapeutics. This iterative process is essential for translating laboratory discoveries into clinical applications that benefit patients worldwide.

In conclusion, the compound with CAS no. 868219-14-1 represents a significant advancement in chemical biology research. Its unique structure and functional properties make it a valuable tool for studying biological mechanisms and developing new treatments for diseases such as cancer and neurological disorders. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic research and pharmaceutical development.